![molecular formula C20H17N3O4 B6281200 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-imidazole-4-carboxylic acid CAS No. 2137788-01-1](/img/no-structure.png)
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-imidazole-4-carboxylic acid
Overview
Description
Fluorenylmethoxycarbonyl (Fmoc) is a group used in solid-phase peptide synthesis . It’s used as a protective group for the amino group during peptide synthesis . The Fmoc group is stable under basic conditions but can be removed under mildly acidic conditions .
Synthesis Analysis
The synthesis of Fmoc-protected amino acids generally involves the reaction of the corresponding amino acid with fluorenylmethanol in the presence of a carbonylating agent .Molecular Structure Analysis
The Fmoc group has a three-ring structure attached to the oxygen of a carbonyl group, which is then attached to the nitrogen of an amino acid . This structure is what protects the amino group during peptide synthesis .Chemical Reactions Analysis
In peptide synthesis, the Fmoc group can be removed by treatment with a mild base, such as piperidine . This deprotection step is usually followed by the coupling of the next amino acid in the sequence .Physical And Chemical Properties Analysis
Fmoc-protected amino acids are usually solid at room temperature . They are stable under basic conditions but react with acids .Scientific Research Applications
Solid-Phase Peptide Synthesis (SPPS)
The fluorenylmethyloxycarbonyl (Fmoc) group in the compound is commonly used in SPPS. This technique involves the stepwise construction of a peptide chain attached to a solid support. The Fmoc group protects the amino acids during synthesis, which is crucial for the accuracy and yield of the peptide .
High-Performance Liquid Chromatography (HPLC)
In HPLC, the compound can be used for the precolumn derivatization of amines. This process enhances the detection and separation of compounds in a mixture. The Fmoc group improves the chromatographic properties of amino acids, making them more detectable during HPLC analysis .
Capillary Electrophoresis
This compound may also be used in capillary electrophoresis as a derivatizing agent. It can help in the analysis of amino acids and peptides by increasing their fluorescence and charge, thereby improving resolution and detection sensitivity .
Synthesis of Fmoc Amino Acid Azides
Fmoc amino acid azides are valuable in peptide synthesis, especially when incorporating unnatural amino acids or modifying peptide chains. The compound can be transformed into azides, which then act as coupling agents in the synthesis of various peptides .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-imidazole-4-carboxylic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the imidazole-4-carboxylic acid. The fluorenyl group is then introduced through a nucleophilic substitution reaction, and the final deprotection step yields the target compound.", "Starting Materials": [ "Imidazole-4-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "9H-fluorene-9-methanol", "Thionyl chloride (SOCl2)", "Diethyl ether", "Methanol", "Chloroform", "Triethylamine (TEA)", "Acetic anhydride", "Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)" ], "Reaction": [ "Protection of the amine group of imidazole-4-carboxylic acid with acetic anhydride and TEA in DMF", "Coupling of the protected imidazole-4-carboxylic acid with NHS and DCC in DMF", "Introduction of the fluorenyl group through a nucleophilic substitution reaction with 9H-fluorene-9-methanol and SOCl2 in chloroform", "Deprotection of the amine group with HCl in methanol", "Deprotection of the fluorenyl group with NaOH in diethyl ether" ] } | |
CAS RN |
2137788-01-1 |
Product Name |
2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-imidazole-4-carboxylic acid |
Molecular Formula |
C20H17N3O4 |
Molecular Weight |
363.4 |
Purity |
0 |
Origin of Product |
United States |
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![2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)acetic acid](/img/structure/B6281205.png)